N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4,5-dimethoxy-2-nitrobenzamide

• IUPAC Name: N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-4,5-dimethoxy-2-nitrobenzamide
• InChI: InChI=1S/C18H19N3O7S/c1-27-16-10-14(15(21(23)24)11-17(16)28-2)18(22)19-12-5-3-6-13(9-12)20-7-4-8-29(20,25)26/h3,5-6,9-11H,4,7-8H2,1-2H3,(H,19,22)
• InChI Key: QKXKCLLFFFHFCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)NC2=CC(=CC=C2)N3CCCS3(=O)=O)[N+](=O)[O-])OC
• Molecular Formula: C18H19N3O7S
• Molecular Weight: 421.4 g/mol

Description

N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4,5-dimethoxy-2-nitrobenzamide, also known as CAY10505, is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis Techniques and Structural Characterization

• The synthesis techniques for compounds similar to N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-4,5-dimethoxy-2-nitrobenzamide often involve complex reactions, leading to derivatives with potential biological applications. For instance, the synthesis of thiazolidin derivatives involves condensation and reaction with various hydrazine derivatives, highlighting the intricate chemical processes involved in producing such compounds (Patel & Dhameliya, 2010). Spectroscopic techniques, such as IR, 1H NMR, and 13C NMR, play a crucial role in characterizing the structure and confirming the identities of these complex molecules (Arslan, Kazak, & Aydın, 2015).

Antimicrobial Properties

• The antimicrobial potential of these compounds is a significant area of interest. Various derivatives have shown promising antibacterial and antifungal activities, making them potential candidates for addressing microbial diseases. This is exemplified by the synthesis and screening of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides, which exhibited in vitro activity against both Gram-positive and Gram-negative bacteria, as well as strains of fungi (Desai, Rajpara, & Joshi, 2013).

Anti-Inflammatory, Analgesic, and Anticonvulsant Activities

• The derivatives of the compound also exhibit anti-inflammatory, analgesic, and anticonvulsant activities. These properties are crucial in the pharmacological field, offering potential therapeutic interventions for various conditions. For instance, novel 3-(4,6-dimethoxybenzofuran-5-yl)-1-phenyl-1H-pyrazole-4-carboxaldehyde derivatives were prepared and evaluated for these specific activities, showing significant results (El-Sawy, Ebaid, Abo‐Salem, Al‐Sehemi, & Mandour, 2014).

Electrochemical and Spectroscopic Analysis

• Understanding the electrochemical behaviors of related compounds is essential for quantitative determinations and potential applications in various fields. Studies involving cyclic voltammetry and other electrochemical techniques provide insight into electron transfer processes and standard rate constants, contributing to the foundational knowledge necessary for further development and application of these compounds (Zeybek, Durmus, Tekiner-Gulbas, Akı-Şener, Yalcin, & Kılıç, 2009).